N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(2-methylphenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H20N4S/c1-14-6-2-3-7-15(14)19-17(22)21-12-10-20(11-13-21)16-8-4-5-9-18-16/h2-9H,10-13H2,1H3,(H,19,22)
• InChI Key: TVHVNDXRIZPQJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C17H20N4S
• Molecular Weight: 312.4 g/mol

Description

N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide, also known as MPPT, is a chemical compound that belongs to the class of piperazine derivatives. It has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry and neuroscience.

Mechanism of Action

The exact mechanism of action of N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide is not fully understood, but it is believed to act as a modulator of various neurotransmitters in the brain, including serotonin and dopamine. It has been shown to increase the levels of these neurotransmitters in certain brain regions, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin and dopamine. It has also been shown to modulate the activity of certain ion channels, leading to its potential role in the treatment of neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide in lab experiments is its relatively low toxicity and high purity. It is also readily available from commercial sources, making it easy to obtain for research purposes. However, one limitation of using N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide. One potential area of study is its potential role in the treatment of anxiety and depression in humans. Further studies are needed to determine its safety and efficacy in humans, as well as to identify the optimal dosage and administration route. Another area of study is its potential role in the treatment of neuropathic pain, as further studies are needed to determine its mechanism of action and potential side effects. Additionally, further studies are needed to explore the potential uses of N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide in other areas of research, including medicinal chemistry and neuroscience.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide can be achieved by reacting 2-methylphenylpiperazine with 2-pyridinecarbothioamide in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the product is purified using various techniques, including column chromatography and recrystallization. The purity and yield of the final product depend on the reaction conditions and purification method used.

Scientific Research Applications

N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been widely studied for its potential applications in medicinal chemistry and neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. N-(2-methylphenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has also been studied for its potential role in the treatment of neuropathic pain, as it has been shown to modulate the activity of certain neurotransmitters in the brain.